Cas no 101911-25-5 (2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl-)

2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl- structure
101911-25-5 structure
Product Name:2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl-
CAS No:101911-25-5
MF:C13H16O2
MW:204.264944076538
CID:216133
PubChem ID:179790
Update Time:2025-04-19

2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran,7-methoxy-2,2,8-trimethyl-
    • 7-methoxy-2,2,8-trimethylchromene
    • DTXSID70144329
    • 2H-1-Benzopyran, 7-methoxy-2,2,8-trimethyl-
    • 101911-25-5
    • SCHEMBL11015336
    • Inchi: 1S/C13H16O2/c1-9-11(14-4)6-5-10-7-8-13(2,3)15-12(9)10/h5-8H,1-4H3
    • InChI Key: WNTRHTVOYJIIRC-UHFFFAOYSA-N
    • SMILES: O1C2C(C)=C(C=CC=2C=CC1(C)C)OC

Computed Properties

  • Exact Mass: 204.11508
  • Monoisotopic Mass: 204.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • Density: 1.024
  • Boiling Point: 280.7°Cat760mmHg
  • Flash Point: 103.7°C
  • Refractive Index: 1.518
  • PSA: 18.46
  • LogP: 3.18780
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